2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(2-chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C11H16ClN5O2S/c1-8(12)10(19)17-4-2-16(3-5-17)6-9(18)14-11-15-13-7-20-11/h7-8H,2-6H2,1H3,(H,14,15,18)
• InChI Key: BHPGBGPRBLSHTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CC(=O)NC2=NN=CS2)Cl
• Molecular Formula: C11H16ClN5O2S
• Molecular Weight: 317.80 g/mol

Description

2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide, also known as CPPTA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide exerts its pharmacological effects by binding to the GABA receptor and modulating its activity. Specifically, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide acts as a positive allosteric modulator of the GABA receptor, enhancing the inhibitory effects of GABA on neuronal activity. This results in a decrease in neuronal excitability and an overall calming effect on the brain.
Biochemical and Physiological Effects:
2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects in animal models. For instance, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to increase the duration of the opening of GABA receptor channels, resulting in a potentiation of GABAergic neurotransmission. This leads to an overall decrease in neuronal excitability, which can result in anxiolytic and anticonvulsant effects. 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has several advantages for use in lab experiments. For instance, it is relatively easy to synthesize and purify, making it readily available for research purposes. 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide also has a well-defined mechanism of action, which makes it a useful tool for studying GABAergic neurotransmission. However, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has some limitations, such as its poor solubility in water, which can make it challenging to administer in vivo. Additionally, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has not been extensively studied in humans, and its safety and efficacy in clinical settings are not well established.

Future Directions

There are several future directions for research on 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide. One area of interest is the development of novel 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide derivatives with improved pharmacological properties, such as increased solubility and selectivity for specific GABA receptor subtypes. Another area of interest is the investigation of 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide's potential as a therapeutic agent for various neurological disorders, such as epilepsy, anxiety, and depression. Additionally, further studies are needed to establish the safety and efficacy of 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide in clinical settings.

Synthesis Methods

2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-chloropropanoyl chloride with piperazine, followed by the reaction of the resulting compound with 2-amino-1,3,4-thiadiazole-5-carboxamide. The final product is obtained after purification using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to modulate the activity of GABA receptors, which are crucial for the regulation of neuronal excitability. In pharmacology, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been investigated for its potential as a therapeutic agent for various neurological disorders such as epilepsy, anxiety, and depression. In medicinal chemistry, 2-[4-(2-Chloropropanoyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been used as a lead compound for the development of novel drugs with improved pharmacological properties.